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Compound of Interest

Compound Name: 18:1 SM-d9

Cat. No.: B15561187

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 18:1 SM-d9 (N-

oleoyl-D-erythro-sphingosylphosphorylcholine-d9) in neuroscience research. As a deuterated

internal standard, 18:1 SM-d9 is a critical tool for the accurate quantification of sphingomyelin

species in complex biological matrices such as brain tissue and cerebrospinal fluid. Its near-

identical physicochemical properties to its endogenous counterpart, 18:1 sphingomyelin,

ensure comparable extraction efficiency and ionization response in mass spectrometry-based

analyses, thereby enabling precise and reliable quantification.

Introduction to Sphingomyelin in Neuroscience
Sphingomyelins are a class of sphingolipids that are highly abundant in the central nervous

system, particularly in the myelin sheath that insulates neuronal axons.[1] They are not only

crucial structural components of cell membranes but also key players in various signaling

pathways that regulate cell proliferation, differentiation, and apoptosis.[2] Dysregulation of

sphingomyelin metabolism has been implicated in the pathophysiology of several

neurodegenerative diseases, including Alzheimer's disease, Parkinson's disease, and multiple
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sclerosis.[3] The quantitative analysis of specific sphingomyelin species can, therefore, provide

valuable insights into disease mechanisms and serve as a source for potential biomarkers.

Core Applications of 18:1 SM-d9
The primary application of 18:1 SM-d9 in neuroscience research is as an internal standard for

quantitative lipidomics studies using mass spectrometry. The two main techniques where it is

employed are:

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): For the precise

quantification of individual sphingomyelin species in brain homogenates, cerebrospinal fluid

(CSF), and plasma.

Mass Spectrometry Imaging (MSI): For the spatial mapping and quantification of

sphingomyelin distribution across different regions of brain tissue sections.[4]

Quantitative Data Presentation
The use of 18:1 SM-d9 allows for the accurate determination of the concentrations of various

endogenous sphingomyelin species. Below are tables summarizing representative quantitative

data from neuroscience research.

Table 1: Concentration of 18:1 SM-d9 in a Commercial Internal Standard Mixture.

This table provides the concentration of 18:1 SM-d9 in a widely used commercial standard for

mass spectrometry imaging.[4]

Internal Standard Component Target Concentration (mg/mL)

d18:1–18:1 (d9) SM 0.031

Table 2: Representative Concentrations of Sphingomyelin Species in Mouse Brain Tissue.

This table presents the concentrations of major sphingomyelin species in different regions of

the mouse brain, showcasing the type of quantitative data that can be obtained using internal

standards like 18:1 SM-d9 for calibration.[5]
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Sphingomyelin
Species

Brain (pmol/μg
protein)

Kidney (pmol/μg
protein)

Liver (pmol/μg
protein)

Total Sphingomyelin 55.60 ± 0.43 43.75 ± 0.21 22.26 ± 0.14

Table 3: Alterations of Sphingomyelin Species in Cerebrospinal Fluid (CSF) in Alzheimer's

Disease.

This table illustrates the application of quantitative lipidomics in clinical neuroscience, showing

significant changes in sphingomyelin levels in the CSF of patients with Alzheimer's-like

pathology.[6][7]

Sphingomyelin
Species

Status Fold Change p-value

SM (d18:1/18:0) Increased 1.2 < 0.05

SM (d18:1/18:1) Increased 1.15 < 0.05

Experimental Protocols
Detailed methodologies for key experiments utilizing 18:1 SM-d9 are provided below.

Protocol 1: Quantitative Analysis of Sphingomyelin in
Brain Tissue using LC-MS/MS
This protocol outlines the steps for the extraction and quantification of sphingomyelin from

brain tissue.

1. Materials and Reagents:

Brain tissue (fresh or frozen)

18:1 SM-d9 internal standard solution (e.g., from a commercial mix like SPLASH™

LIPIDOMIX® or prepared independently)

Chloroform, Methanol, Water (HPLC grade)
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Phosphate-buffered saline (PBS)

Homogenizer (e.g., bead beater or Dounce homogenizer)

Centrifuge

Nitrogen evaporator

LC-MS/MS system (e.g., Thermo QExactive with Vanquish UHPLC)

2. Sample Preparation and Lipid Extraction (Modified Folch Method):

Weigh approximately 10-20 mg of brain tissue.

Add 300 µL of ice-cold methanol containing the 18:1 SM-d9 internal standard. The final

concentration of the internal standard should be in a range that is comparable to the

expected endogenous levels of sphingomyelin.

Homogenize the tissue using a bead beater (e.g., Precellys 24 at 6000 rpm, 2x30 seconds)

or a Dounce homogenizer until a uniform suspension is achieved.[8]

Add 600 µL of chloroform to the homogenate.

Vortex the mixture vigorously for 1 minute.

Add 180 µL of water to induce phase separation.

Vortex again for 30 seconds and then centrifuge at 3,000 x g for 10 minutes at 4°C.

Carefully collect the lower organic phase (which contains the lipids) using a glass Pasteur

pipette and transfer it to a new glass tube.

Dry the lipid extract under a gentle stream of nitrogen.

Reconstitute the dried lipid extract in 100-200 µL of the initial mobile phase for LC-MS/MS

analysis (e.g., 60:40 acetonitrile:water with 10 mM ammonium formate and 0.1% formic

acid).
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3. LC-MS/MS Analysis:

Chromatographic Separation:

Column: Waters ACQUITY UPLC CSH C18 1.7 µm, 2.1 x 100 mm.

Mobile Phase A: Acetonitrile:Water (60:40 v/v) with 10 mM ammonium formate and 0.1%

formic acid.

Mobile Phase B: Isopropanol:Acetonitrile (90:10 v/v) with 10 mM ammonium formate and

0.1% formic acid.

Flow Rate: 0.26 mL/min.

Gradient: A typical gradient would start with a high percentage of mobile phase A,

gradually increasing the proportion of mobile phase B to elute the lipids based on their

polarity.

Mass Spectrometry Detection:

Ionization Mode: Positive electrospray ionization (ESI+).

Scan Mode: Targeted analysis using Selected Reaction Monitoring (SRM) or Parallel

Reaction Monitoring (PRM) for the specific precursor-to-product ion transitions of the

sphingomyelin species of interest and the 18:1 SM-d9 internal standard.

Data Analysis: Quantify the endogenous sphingomyelin species by calculating the ratio of

their peak areas to the peak area of the 18:1 SM-d9 internal standard.

Protocol 2: Mass Spectrometry Imaging (MSI) of
Sphingomyelin in Brain Sections
This protocol describes the preparation of brain tissue sections for quantitative MSI.

1. Materials and Reagents:

Fresh frozen brain tissue
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Cryostat

ITO-coated glass slides

18:1 SM-d9 internal standard solution (e.g., MSI SPLASH™ LIPIDOMIX™)

Automated sprayer (e.g., TM-Sprayer)

MALDI matrix (e.g., 2,5-dihydroxybenzoic acid - DHB)

MALDI-TOF Mass Spectrometer

2. Tissue Sectioning and Internal Standard Application:

Section the frozen brain tissue at a thickness of 10-12 µm using a cryostat at -20°C.

Thaw-mount the tissue sections onto ITO-coated glass slides.

Using an automated sprayer, evenly apply the internal standard mixture containing 18:1 SM-
d9 onto the tissue section to create a uniform quantitative reference layer.[4]

3. Matrix Application:

Prepare a solution of the MALDI matrix (e.g., 15 mg/mL DHB in 2:1 chloroform:methanol

v/v).

Apply the matrix solution onto the tissue section using the automated sprayer.

4. MALDI-MSI Analysis:

Acquire mass spectra across the tissue section using a MALDI-TOF mass spectrometer in

positive ion mode.

Set the spatial resolution (pixel size) according to the desired level of detail (e.g., 30 µm).

Generate ion intensity maps for the sphingomyelin species of interest and the 18:1 SM-d9
internal standard.
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Normalize the ion intensity of each endogenous sphingomyelin species to the ion intensity of

the 18:1 SM-d9 standard in a pixel-by-pixel manner to obtain quantitative images of their

distribution.[4]

Visualizations
Sphingomyelin Metabolism and the Role of 18:1 SM-d9
Sphingomyelin is a central hub in sphingolipid metabolism. The diagram below illustrates the

key pathways. In metabolic labeling studies, 18:1 SM-d9 can be introduced to cells or

organisms to trace its incorporation and conversion into other sphingolipids, providing insights

into the dynamics of this pathway.
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Enzymes:
SMS: Sphingomyelin Synthase

SMase: Sphingomyelinase
CDase: Ceramidase

SphK: Sphingosine Kinase

Ceramide

Sphingomyelin
(e.g., 18:1 SM)

SMS

SphingosineCDase

SMase

Quantification by
Mass Spectrometry

Phosphatidylcholine DiacylglycerolSMS

Sphingosine-1-PhosphateSphK

18:1 SM-d9
(Internal Standard)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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